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Compound of Interest

2-Isopropyl-6-methyiphenyl
Compound Name:
isothiocyanate

Cat. No.: B1297446

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropyl-6-methylphenyl isothiocyanate, with the CAS number 306935-86-4, is an
aromatic isothiocyanate of interest in organic synthesis and potentially in medicinal chemistry.
[1] Isothiocyanates as a class are well-recognized for their diverse biological activities,
including antimicrobial, anti-inflammatory, and anticancer properties, primarily owing to the
electrophilic nature of the -N=C=S functional group. This guide provides a comprehensive
overview of the known chemical properties, a proposed synthesis protocol, and the general
biological context of 2-isopropyl-6-methylphenyl isothiocyanate, acknowledging the limited
specific data available for this particular compound.

Chemical Properties

Quantitative data for 2-isopropyl-6-methylphenyl isothiocyanate is not extensively reported
in the literature. The available information is summarized in the table below. For comparative
purposes, data for the related compound 2-isopropyl-6-methylphenyl isocyanate is also
included.
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2-Isopropyl-6- 2-Isopropyl-6-
Property methylphenyl
. methylphenyl Isocyanate
Isothiocyanate

CAS Number 306935-86-4 102561-43-3

Molecular Formula C11Hi3NS C11H13NO[2]

Molecular Weight 191.29 g/mol [3] 175.23 g/mol [2]

Physical Form Liquid[3] Colorless or yellowish liquid
Purity >95%(3] Not specified

Boiling Point Not available 92°C @ 3mm Hg[2]
Density Not available 1.008 g/mL at 25°C[2]
Refractive Index Not available n20/D 1.526([2]

- ) Soluble in organic solvents,
Solubility Not available ) ]
insoluble in water

Synonyms: 2-Isothiocyanato-1-methyl-3-(prop-2-yl)benzene, 3-Isopropyl-2-
isothiocyanatotoluene.[3]

Synthesis

A specific, detailed experimental protocol for the synthesis of 2-isopropyl-6-methylphenyl
isothiocyanate is not readily available in the published literature. However, a plausible
synthetic route can be inferred from general methods for the preparation of aryl
isothiocyanates, starting from the corresponding aniline.

Proposed Synthesis Workflow
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Step 1: Synthesis of 2-Isopropyl-6-methylaniline

o-Toluidine Propylene

S

Friedel-Crafts Alkylation
AICIs catalyst
130-150°C, 4-5h

Step 2: Conversion to Isothiocyanate

2-Isopropyl-6-methylaniline Carbon Disulfide (CS2) Base (e.g., Triethylamine)

Dithiocarbamate Formation
and Decomposition

1 Intermediate
:Dithiocarbamate Salt

\

Desulfurizing Agent
(e.g., Tosyl Chloride)

,

2-Isopropyl-6-methylphenyl
Isothiocyanate

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-isopropyl-6-methylphenyl isothiocyanate.

Experimental Protocols

Step 1: Synthesis of the Precursor Amine (2-Isopropyl-6-methylaniline)
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A reported method for the synthesis of 2-methyl-6-isopropylaniline involves the Friedel-Crafts
alkylation of o-toluidine with propylene using aluminum trichloride as a catalyst.[4]

» Materials: o-Toluidine, propylene, aluminum trichloride, toluene, nitrogen gas.
e Procedure:

In a reaction kettle, combine o-toluidine and aluminum trichloride.

[¢]

o Seal the kettle, stir the mixture, and purge with nitrogen gas.

o Introduce propylene gas into the kettle.

o Heat the reaction mixture to 130-150°C for 4-5 hours.

o After the reaction is complete, cool the mixture to room temperature.

o Add toluene to dissolve the product, followed by the careful addition of water to quench
the reaction.

o Separate the upper oily layer containing the product.

o Purify the product by distillation under reduced pressure to obtain 2-isopropyl-6-
methylaniline as a colorless transparent liquid.[4]

Step 2: General Protocol for the Conversion of 2-Isopropyl-6-methylaniline to 2-Isopropyl-6-
methylphenyl Isothiocyanate

A common and facile method for converting anilines to isothiocyanates involves the in-situ
generation and subsequent decomposition of a dithiocarbamate salt.

e Materials: 2-1sopropyl-6-methylaniline, carbon disulfide (CS2), triethylamine (or another
suitable base), tosyl chloride (or another desulfurizing agent), and a suitable organic solvent
(e.g., dichloromethane or acetonitrile).

e General Procedure:

o Dissolve 2-isopropyl-6-methylaniline in the chosen organic solvent.
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o Add triethylamine to the solution.
o Cool the mixture in an ice bath and add carbon disulfide dropwise while stirring.

o Allow the reaction to stir at room temperature to form the dithiocarbamate salt
intermediate.

o Add a solution of tosyl chloride in the solvent dropwise to the reaction mixture.
o Continue stirring until the reaction is complete (monitoring by TLC is recommended).

o Upon completion, the reaction mixture can be washed with water and the organic layer
separated, dried, and concentrated under reduced pressure to yield the crude
isothiocyanate.

o Further purification can be achieved by column chromatography or distillation.

Reactivity and Potential Biological Significance

The reactivity of aryl isothiocyanates is dominated by the electrophilic carbon atom of the
N=C=S group, making it susceptible to nucleophilic attack. This reactivity is the basis for their
biological activity, as they can readily react with nucleophilic groups in biomolecules such as
proteins and peptides.

While no specific biological studies have been reported for 2-isopropyl-6-methylphenyl
isothiocyanate, the broader class of isothiocyanates is known to exhibit a range of biological
effects, including:

o Antimicrobial Activity: Isothiocyanates have shown efficacy against various human
pathogens.

o Anti-inflammatory Effects: They can modulate inflammatory pathways.

e Anticancer Properties: Many isothiocyanates are studied for their potential to inhibit cancer
cell growth and induce apoptosis.

The biological activity of isothiocyanates is often linked to their ability to modulate cellular
signaling pathways. A key pathway influenced by some isothiocyanates is the Keap1-Nrf2
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pathway, which plays a crucial role in the cellular antioxidant response.
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Caption: Generalized Keap1-Nrf2 signaling pathway modulated by some isothiocyanates.

Conclusion

2-Isopropyl-6-methylphenyl isothiocyanate is a specialty chemical with limited available
data. Based on the general chemistry of isothiocyanates, it can be synthesized from its
corresponding aniline and is expected to exhibit reactivity at the isothiocyanate functional
group. While its specific biological activities have not been characterized, the broader class of
isothiocyanates holds significant promise in various therapeutic areas. Further research is
warranted to fully elucidate the chemical and biological properties of this specific compound
and to explore its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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